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Compound of Interest

Compound Name:
2-Hydroxy-3-

nitrobenzenecarbohydrazide

Cat. No.: B1312698 Get Quote

This technical guide provides a comprehensive overview of the core basic properties,

experimental protocols, and potential biological activities of 2-Hydroxy-3-
nitrobenzenecarbohydrazide, tailored for researchers, scientists, and drug development

professionals.

Core Properties
2-Hydroxy-3-nitrobenzenecarbohydrazide, also known as 3-Nitrosalicylhydrazide, is an

aromatic hydrazide compound. Its structure incorporates a hydroxyl group and a nitro group on

the benzene ring, ortho and meta to the carbohydrazide functional group, respectively. These

features are anticipated to influence its chemical reactivity and biological activity.

Physicochemical Properties
While specific experimental data for this compound is limited in publicly available literature, its

basic properties can be summarized.
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Property Value Source

CAS Number 945-22-2

Molecular Formula C₇H₇N₃O₄

Molecular Weight 197.15 g/mol

Appearance
Expected to be a crystalline

solid.
Inferred

Melting Point
Data not available in cited

sources.
-

Solubility
Data not available in cited

sources.
-

pKa
Data not available in cited

sources.
-

Spectral Data
Detailed experimental spectra for 2-Hydroxy-3-nitrobenzenecarbohydrazide are not readily

available. However, based on its structure and data from analogous compounds, the following

spectral characteristics can be anticipated:

¹H NMR: Aromatic protons would appear in the downfield region. The presence of the

hydroxyl and amine protons would be identifiable, with their chemical shifts potentially

affected by the solvent and concentration.

¹³C NMR: Resonances for the carbonyl carbon and the aromatic carbons would be observed,

with the positions of the nitro and hydroxyl groups influencing their chemical shifts.

Infrared (IR) Spectroscopy: Characteristic absorption bands would be expected for the O-H

(hydroxyl), N-H (amine), C=O (carbonyl), and N-O (nitro) stretching vibrations.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

the molecular weight of the compound, along with fragmentation patterns characteristic of

the benzohydrazide structure.
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Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 2-Hydroxy-3-
nitrobenzenecarbohydrazide is not explicitly documented in the searched literature. However,

a plausible two-step synthesis can be proposed based on established chemical reactions for

the formation of the precursor and the final hydrazide.

Synthesis of 2-Hydroxy-3-nitrobenzohydrazide
The synthesis can be logically approached in two main stages: the nitration of a suitable

starting material to obtain the substituted benzene ring, followed by the formation of the

hydrazide. A common route for synthesizing benzohydrazides is the reaction of the

corresponding methyl ester with hydrazine hydrate.

Step 1: Synthesis of Methyl 2-hydroxy-3-nitrobenzoate

A potential starting material for the synthesis of 2-Hydroxy-3-nitrobenzenecarbohydrazide is

methyl salicylate, which can be nitrated to introduce the nitro group at the 3-position of the

benzene ring.

Materials:

Methyl salicylate

Fuming nitric acid

Concentrated sulfuric acid

Ice

Dichloromethane

Sodium sulfate

Procedure:

A mixture of concentrated sulfuric acid and fuming nitric acid is prepared and cooled in an

ice bath.
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Methyl salicylate is added dropwise to the cold nitrating mixture with constant stirring,

maintaining a low temperature.

After the addition is complete, the reaction mixture is stirred for a specified time at a

controlled temperature to allow for the nitration to proceed.

The reaction mixture is then carefully poured onto crushed ice, leading to the precipitation

of the crude product.

The precipitate is filtered, washed with cold water until neutral, and dried.

The crude product can be purified by recrystallization from a suitable solvent, such as

ethanol, to yield pure methyl 2-hydroxy-3-nitrobenzoate.

Step 2: Synthesis of 2-Hydroxy-3-nitrobenzenecarbohydrazide

The synthesized methyl 2-hydroxy-3-nitrobenzoate can then be converted to the desired

carbohydrazide by reacting it with hydrazine hydrate.

Materials:

Methyl 2-hydroxy-3-nitrobenzoate

Hydrazine hydrate

Ethanol

Procedure:

Methyl 2-hydroxy-3-nitrobenzoate is dissolved in ethanol.

Hydrazine hydrate is added to the solution, and the mixture is refluxed for several hours.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, the mixture is cooled, and the precipitated product is

collected by filtration.
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The crude 2-Hydroxy-3-nitrobenzenecarbohydrazide can be purified by recrystallization

from an appropriate solvent.

Characterization Methods
The synthesized compound should be characterized using standard analytical techniques to

confirm its identity and purity.

Melting Point: Determined using a melting point apparatus.

Thin-Layer Chromatography (TLC): To assess the purity of the compound and monitor the

progress of the reaction.

Spectroscopy:

¹H NMR and ¹³C NMR: To elucidate the chemical structure.

FTIR: To identify the functional groups present.

Mass Spectrometry: To confirm the molecular weight and fragmentation pattern.

Potential Biological Activity and Signaling Pathways
While no specific biological studies on 2-Hydroxy-3-nitrobenzenecarbohydrazide were

found, the presence of the nitroaromatic and hydrazide moieties suggests potential

antimicrobial activity.

Postulated Antimicrobial Mechanism of Action
Nitroaromatic compounds often exert their antimicrobial effects through a mechanism involving

the reduction of the nitro group within the microbial cell. This process can lead to the

generation of reactive nitrogen species that are toxic to the cell.

A proposed mechanism involves the following steps:

Cellular Uptake: The compound is taken up by the microbial cell.

Enzymatic Reduction: Intracellular nitroreductases, present in many bacteria and protozoa,

catalyze the reduction of the nitro group.
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Generation of Reactive Species: This reduction process generates cytotoxic intermediates,

such as nitroso and hydroxylamine derivatives, as well as reactive oxygen species (ROS).

Cellular Damage: These reactive species can cause widespread cellular damage by

targeting various macromolecules, including DNA, proteins, and lipids, ultimately leading to

cell death.

Diagram of the Proposed Antimicrobial Mechanism of Action
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Caption: Proposed antimicrobial mechanism of 2-Hydroxy-3-nitrobenzenecarbohydrazide.

Experimental Workflow for Synthesis and Characterization
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Caption: Proposed workflow for the synthesis and characterization.
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[https://www.benchchem.com/product/b1312698#2-hydroxy-3-nitrobenzenecarbohydrazide-
basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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